N-Ethyl-1-naphthylamine
Cat. No. B1663975
Key on ui cas rn:
118-44-5
M. Wt: 171.24 g/mol
InChI Key: KDFFXYVOTKKBDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04067903
Procedure details
288 parts of α-naphthol, 10 parts of triphenyl phosphite and 100 parts of ethylamine gas are heated for 20 hours at 240° C, whilst stirring. After the mixture has cooled, it is next stirred for 20 minutes at 70° C with 1,000 parts of 2.5 percent strength by weight aqueous sodium hydroxide solution. The organic phase is separated off, washed with 2,000 parts of water at 30° C, again separated off and distilled. 308 parts of N-ethyl-α-naphthylamine boiling at 119° - 120° C/0.1 mm Hg are obtained, corresponding to a yield of 90% of theory.
Yield
90%
Identifiers
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REACTION_CXSMILES
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[C:1]1(O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1.[CH2:34]([NH2:36])[CH3:35].[OH-].[Na+]>>[CH2:34]([NH:36][C:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1)[CH3:35] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC2=CC=CC=C12)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(OC1=CC=CC=C1)(OC1=CC=CC=C1)OC1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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whilst stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After the mixture has cooled
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase is separated off
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WASH
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Type
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WASH
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Details
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washed with 2,000 parts of water at 30° C
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CUSTOM
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Type
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CUSTOM
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Details
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again separated off
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)NC1=CC=CC2=CC=CC=C12
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
